Cas no 147118-36-3 (N-4-(4-Fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl-N-methylmethanesulfonamide)

• Product Name: N-4-(4-Fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl-N-methylmethanesulfonamide
• CAS No: 147118-36-3
• MF: C₁₆H₂₀FN₃O₃S
• MW: 353.411705970764
• MDL: MFCD08063917
• CID: 65008
• PubChem ID: 9819937
• Update Time: 2025-06-23

N-4-(4-Fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-6-isopropyl-2-[(N-methyl-n-methylsulfonyl)amino]pyrimidine-5-yl-methanol
• 4-(4-FLUOROPHENYL)-6-ISOPROPYL-2-(N-METHYL-N-METHYLSULFONYLAMINO)PYRIMIDINE-5-METHANOL
• 4-(4-FLUOROPHENYL)-6-ISOPROPYL-2-(N-METHYL-N-METHYLSULFONYLAMINO)PYRIMIDINE-5-ME
• ZD-2
• 4-(4-Fluorophenyl)-6-Isopropyl-2-[(N-Methyl-N-Methylsulfonyl)Amino]Pyrimidin-5-Yl-Methanol
• (Methanol) 4-(4-Fluorophenyl)-6-Isopropyl-2-(N-Methyl-N-Methylsulfonylamino)Pyrimidine-5-yl-Methanol
• 4-(4-Fluorophenyl)-6-isopropyl-2- [(N-methyl-N- methylsulfony)amino]pyrimidine-5-yl-methanol
• 4-(4-Fluorophenyl)-6-Isopropyl-2-(N-Mehyl-N-Mehylsulfonylamino)Pyrimidine-5-yl-Methanol
• Rosuvastatin calcium intermediate R-1-2
• 4-(4-FLUOROPHENYL)-6-ISOPROPYL-2-(N-METHYL-N-METHANESULFONYLAMINO) PYRIMIDIN-5-METHANOL
• 4-(4-Fluorophenyl)-6-isopropyl-2-[(N-methyl-N-methylsufonyl)amino]pyrimidine-5-yl-methanol
• 4-(4-fluorophenyl)-6-isopropyl-2-[(n-methyl-n-methylsulfonyl)amino]pyriminl-5-yl-methanol
• DI(O-TOLYL)PHOSPHIN
• Methanesulfonamide, N-[4-(4-fluorophenyl)-5-(hydroxymethyl)-6-(1-methylethyl)-2-pyrimidinyl]-N-methyl-
• N-(4-(4-fluorophenyl)-5-(hydroxymethyl)-6-isopropylpyrimidin-2-yl)-Nmethylmethanesulfonamide
• N-[4-(4-Fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl]-N-methylmethanesulfonamide
• Rosuvastatin Calcium Z-7
• Rosuvastatin Z-7
• 5-(Hydroxymethyl)-4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidine
• 4-(4-Fluorophenyl)-6
• Rosuvastatin calciuM-Z7
• rosuvastatin interMediates Z-7
• Rosuvastatin Hydroxymethyl Impurity
• 6-isopropyl-2-(N-Methyl-N-MethylsulphonylaMino)-
• N-(4-(4-fluorophenyl)-5-(hydroxyMethyl)-6-isopropylpyriMidin-2-y
• N-(4-(4-fluorophenyl)-5-(hydroxymethyl)-6-isopropylpyrimidin-2-yl)-N-methylmethanesulfonamide
• 4-(4-Fluorophenyl)-5-(hydroxymethyl)-6-isopropyl-2-(N-methylmethanesulfonylamino)pyrimidine
• N-[4-(4-FLUOROPHENYL)-5
• N-[4-(4-fluorophenyl)-5-(hydroxymethyl)-6-propan-2-ylpyrimidin-2-yl]-N-methylmethanesulfonamide
• J-513515
• MSDYDUNHTAYBHV-UHFFFAOYSA-N
• SY046716
• CS-0154297
• FT-0643399
• DTXSID90431324
• AKOS015897401
• 147118-36-3
• SB58016
• N-(4-(4-fluorophenyl)-5-(hydroxymethyl)-6-isopropylpyrimidin-2-yl)-N-methylmethanesulfonamide;4-(4-Fluorophenyl)-6-isopropyl-2-[(N-methyl-N-methylsufonyl)amino]pyrimidine-5-yl-methanol
• SCHEMBL2690
• 4-(4-fluorophenyl)-6-isopropyl-2-[(N-methyl-N-methylsulfonyl) amino] pyrimidine-5-yl-methanol
• N-[4-(4-Fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl]- N-methylmethanesulfonamide
• MFCD08063917
• EN300-6477466
• [4-(4-fluorophenyl)-6-isopropyl-2-(N-methyl-N-methylsulphonylamino)pyrimidin-5-yl]methanol
• N-[4-(4-fluorophenyl)-5-hydroxymethyl-6-isopropyl-pyrimidin-2-yl]-N-methyl-methanesulfonamide
• A23364
• s10387
• [4-(4-fluorophenyl0-6-isopropyl-2-(N-methyl-N-methylsulfonyl-amino)pyrimidin-5-yl]methano
• [4-(4-fluorophenyl)-6-isopropyl-2-(N-methyl-N-methylsulfonylamino)pyrimidin-5-yl]methanol
• AC-447
• N-[4-(4-FLUOROPHENYL)-5-(HYDROXYMETHYL)-6-(PROPAN-2-YL)PYRIMIDIN-2-YL]-N-METHYLMETHANESULFONAMIDE
• BCP26429
• DS-11314
• AMY3276
• 4-(4-Fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidine-5-methanol
• n-[4-(4-fluorophenyl)-5-(hydroxymethyl)-6-isopropylpyrimidin-2-yl]-n-methylmethanesulfonamide
• N-[4-(4-fluorophenyl)-5-(hydroxymethyl)-6-isopropyl-pyrimidin-2-yl]-N-methyl-methanesulfonamide
• N-[4-(4-Fluoro-phenyl)-5-hydroxymethyl-6-isopropyl-pyrimidin-2-yl]-N-methyl-methanesulfonamide
• N-4-(4-Fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl-N-methylmethanesulfonamide

• MDL： MFCD08063917
• Inchi： 1S/C16H20FN3O3S/c1-10(2)14-13(9-21)15(11-5-7-12(17)8-6-11)19-16(18-14)20(3)24(4,22)23/h5-8,10,21H,9H2,1-4H3
• InChI Key： MSDYDUNHTAYBHV-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1=NC(C2C=CC(=CC=2)F)=C(CO)C(C(C)C)=N1)(=O)=O

Computed Properties

• Exact Mass: 353.12100
• Monoisotopic Mass: 353.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 538.3°C at 760 mmHg
• Flash Point: 279.3±32.9 °C
• Refractive Index: 1.579
• PSA: 91.77000
• LogP: 3.37500
• Vapor Pressure: No data available

N-4-(4-Fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl-N-methylmethanesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H302 (18.18%) H315 (81.82%) H319 (81.82%)
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on N-4-(4-Fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl-N-methylmethanesulfonamide

N-4-(4-Fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl-N-methylmethanesulfonamide: A Comprehensive Overview

The compound with CAS No. 147118-36-3, known as N-4-(4-fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl-N-methylmethanesulfonamide, is a highly specialized organic molecule with significant applications in the fields of pharmacology and material science. This compound has garnered attention due to its unique chemical structure and promising biological properties. Recent studies have highlighted its potential in drug development, particularly in the context of targeting specific cellular pathways and enzymes.

The chemical structure of this compound is characterized by a pyrimidine ring system, which serves as the central framework. Attached to this ring are several substituents, including a 4-fluorophenyl group, a hydroxymethyl group, and an isopropyl group. These substituents contribute to the molecule's stability, solubility, and bioavailability. The presence of the methanesulfonamide group further enhances its pharmacokinetic properties, making it a favorable candidate for therapeutic applications.

Recent research has focused on the antiproliferative activity of this compound against various cancer cell lines. Studies conducted in vitro have demonstrated that it exhibits significant inhibitory effects on tumor growth by targeting key enzymes involved in cell cycle regulation. Additionally, its ability to modulate signaling pathways such as the MAPK/ERK pathway has been extensively investigated, providing insights into its potential role in cancer therapy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, thereby improving yield and purity. The incorporation of fluorine atoms into the molecule has also been explored for its impact on metabolic stability and pharmacokinetics.

From a materials science perspective, this compound has shown promise as a precursor for the development of novel polymers and coatings. Its ability to form stable covalent bonds under mild conditions makes it an attractive option for applications in nanotechnology and biomaterials.

Looking ahead, ongoing studies are exploring the potential of this compound in regenerative medicine. Its capacity to promote cell adhesion and differentiation has been observed in preclinical models, suggesting its utility in tissue engineering applications. Furthermore, investigations into its biocompatibility and biodegradability are underway to assess its suitability for implantable devices.

In conclusion, N-4-(4-fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl-N-methylmethanesulfonamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties and biological activities make it a subject of intense research interest. As advancements in synthetic chemistry and biochemistry continue to unfold, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.